Cas no 217500-96-4 (Tulathromycin A)

Tulathromycin a (tulathromycin) is a macrolide antibiotic that inhibits protein synthesis by targeting bacterial ribosomes (ic50=0.26 μ M) Tulathromycin A is used to study respiratory diseases in cattle and pigs. It has immunomodulatory effects
Tulathromycin A structure
Tulathromycin A structure
Tulathromycin A
217500-96-4
C41H79N3O12
806.0789
MFCD09838804
66963
9832301

Tulathromycin A Properties

Names and Identifiers

    • Tulathromycin A
    • (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one
    • Draxxin
    • CP472295
    • Tulathromycin
    • Unii-897A3kn7ap
    • CP-472295
    • (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideox
    • 897A3KN7AP
    • CP 472295
    • tulathromycin-a
    • Tulathrmycin A
    • Tulathromycin A [USAN]
    • Tulathromycin A, >=95% (HPLC)
    • RP17829
    • C21788
    • 500T964
    • Tulathromycin, Antibiotic for Culture Media Use Only
    • Arovyn
    • Increxxa 25
    • CS-1622
    • Increxxa
    • RESPIRmycin
    • AKOS030526118
    • Tulieve
    • 217500-96-4
    • AMY19375
    • CP-472,295
    • TULAVEN 100
    • CCG-270497
    • Q7851973
    • TULAVEN
    • (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2RChemicalbook,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-5-(propylaminomethyl)oxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
    • 1-Oxa-6-azacyclopentadecan-15-one, 13-((2,6-dideoxy-3-C-methyl-3-O-methyl-4-C-((propylamino)methyl)-alpha-l-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-((3,4,6-trideoxy-3-(dimethylamino)-beta-d-xylo-hexopyranosyl)oxy)-, (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-
    • TULAVEN 25
    • VACASAN
    • Macrosyn
    • (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-((2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-((propylamino)methyl)-alpha-L-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-1-oxa-6-azacyclopentadecan-15-one
    • TULATHROMYCIN COMPONENT A
    • Tulissin 100
    • Tulathromycin A 100 microg/mL in Acetonitrile
    • T-8800
    • Q839I13422
    • A849260
    • A12279
    • (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-?-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-?-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one; CP 472295; Draxxin; Tulathromycin; Tulathromycin A
    • NS00017219
    • RESPIRmycin 25
    • DTXCID10819948
    • TULATHROMYCIN A [MI]
    • tulathromycinum
    • SCHEMBL14672085
    • s3712
    • tulatromicina
    • TULATHROMYCIN (EMA EPAR VETERINARY)
    • (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-5-(propylaminomethyl)oxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
    • DB11474
    • DTXSID60274184
    • Tulissin 25
    • EQUILIBRIUM MIXTURE OF TWO ISOMERIC FORMS, TULATHROMYCIN A (90%) AND B (10%)
    • 1-OXA-6-AZACYCLOPENTADECAN-15-ONE,13-[[2,6-DIDEOXY-3-C-METHYL-3-O-METHYL-4-C-[(PROPYLAMINO)METHYL]-A-L-RIBO-HEXOPYRANOSYL]OXY]-2-ETHYL-3,4,10-TRIHYDROXY-3,5,8,10,12,14-HEXAMETHYL-11-[[3,4,6-TRIDEOXY-3-(DIMETHYLAMINO)-B-D-XYLO-HEXOPYRANOSYL]OXY]-, (2R,3S
    • 1-Oxa-6-azacyclopentadecan-15-one,13-[[2,6-dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-, (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-
    • HY-15662
    • Draxxin 25
    • Draxxin 25 Injectable Solution
    • 217500-96-4 component A, 280755-12-6 component B
    • CHEBI:182495
    • tulathromycine
    • EX-A243
    • (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-ss-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one; CP 472295; Draxxin; Tulathromycin; Tulathromycin A
    • +Expand
    • MFCD09838804
    • GUARTUJKFNAVIK-QPTWMBCESA-N
    • 1S/C41H79N3O12/c1-15-17-42-22-41(50)28(8)53-31(20-39(41,10)51-14)55-33-25(5)35(56-37-32(45)29(44(12)13)18-24(4)52-37)38(9,48)19-23(3)21-43-27(7)34(46)40(11,49)30(16-2)54-36(47)26(33)6/h23-35,37,42-43,45-46,48-50H,15-22H2,1-14H3/t23-,24-,25+,26-,27-,28+,29+,30-,31+,32-,33+,34-,35-,37+,38-,39-,40-,41+/m1/s1
    • O([C@@]1([H])C([H])([H])[C@](C([H])([H])[H])([C@](C([H])([H])N([H])C([H])([H])C([H])([H])C([H])([H])[H])([C@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])[C@]1([H])[C@]([H])(C(=O)O[C@]([H])(C([H])([H])C([H])([H])[H])[C@](C([H])([H])[H])([C@@]([H])([C@@]([H])(C([H])([H])[H])N([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])[C@](C([H])([H])[H])([C@@]([H])([C@@]1([H])C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])O1)N(C([H])([H])[H])C([H])([H])[H])O[H])O[H])O[H])O[H])C([H])([H])[H]

Computed Properties

  • 805.56600
  • 7
  • 15
  • 11
  • 805.56637496g/mol
  • 56
  • 1240
  • 0
  • 18
  • 0
  • 0
  • 0
  • 1
  • 3.8
  • 201

Experimental Properties

  • 2.64800
  • 200.90000
  • 853.8±65.0°C at 760 mmHg
  • 1.17

Tulathromycin A Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI68906-5mg
Tulathromycin A
217500-96-4 ≥95%
5mg
$52.00 2024-04-20
BioAustralis
BIA-T1370-5 mg
Tulathromycin
217500-96-4 >95%byHPLC
5mg
$100.00 2023-09-15
Biosynth
AT16886-50 mg
Tulathromycin A
217500-96-4
50mg
$139.00
Chemenu
CM181789-50mg
Tulathromycin A
217500-96-4 98%
50mg
$393 2021-08-05
ChemScence
CS-1622-10mg
Tulathromycin A
217500-96-4 ≥98.0%
10mg
$50.0 2022-04-27
Crysdot LLC
CD31002658-50mg
Tulathromycin A
217500-96-4 98+%
50mg
$502 2024-07-18
DC Chemicals
DC4167-100 mg
Tulathromycin A
217500-96-4 99%
100mg
$300.0 2022-02-28
eNovation Chemicals LLC
D395095-10g
TulathroMycin A
217500-96-4 98%
10g
$325 2022-09-07
Key Organics Ltd
AS-75353-5MG
(2R,3S,4R,5R,8R,10R,11R,12S,13S)-11-{[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy}-2-ethyl-3,4,10-trihydroxy-13-{[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-5-[(propylamino)methyl]oxan-2-yl]oxy}-3,5,8,10,12,14-hexamethyl-1-oxa-6-az
217500-96-4 >97%
5mg
£155.00 2023-09-08
MedChemExpress
HY-15662-10mM*1mLinDMSO
Tulathromycin A
217500-96-4 ≥98.0%
10mM*1mLinDMSO
¥550 2022-05-18

Tulathromycin A Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:217500-96-4)Tulathromycin A
A849260
in Stock/in Stock/in Stock/in Stock
50mg/100mg/200mg/500mg
99%/99%/99%/99%
Friday, 30 August 2024 07:24
167.0/241.0/357.0/593.0

Tulathromycin A Related Literature

Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
(CAS:217500-96-4)Tulathromycin A
262
98/98
1KG/1KG
0/0
Suzhou Senfeida Chemical Co., Ltd
(CAS:217500-96-4)Tulathromycin A
sfd8710
99.9%
200kg
discuss personally